Cas no 2060061-97-2 (8-carbamoyl-2-methylimidazo1,5-apyrimidine-4-carboxylic acid)

• Product Name: 8-carbamoyl-2-methylimidazo1,5-apyrimidine-4-carboxylic acid
• CAS No: 2060061-97-2
• MF: C₉H₈N₄O₃
• MW: 220.184821128845
• MDL: MFCD30498606
• CID: 5154181
• PubChem ID: 125451266
• Update Time: 2025-10-21

8-carbamoyl-2-methylimidazo1,5-apyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CID 125451266
• Imidazo[1,5-a]pyrimidine-4-carboxylic acid, 8-(aminocarbonyl)-2-methyl-
• 8-carbamoyl-2-methylimidazo1,5-apyrimidine-4-carboxylic acid

• MDL： MFCD30498606
• Inchi： 1S/C9H8N4O3/c1-4-2-5(9(15)16)13-3-11-6(7(10)14)8(13)12-4/h2-3H,1H3,(H2,10,14)(H,15,16)
• InChI Key： ATXNIAPVHATHAA-UHFFFAOYSA-N
• SMILES： C12=C(C(N)=O)N=CN1C(C(O)=O)=CC(C)=N2

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• pka: -0.49±0.41(Predicted)

Additional information on 8-carbamoyl-2-methylimidazo1,5-apyrimidine-4-carboxylic acid

8-Carbamoyl-2-Methylimidazo[1,5-A]Pyrimidine-4-Carboxylic Acid: A Comprehensive Overview

8-Carbamoyl-2-methylimidazo[1,5-a]pyrimidine-4-carboxylic acid, also known by its CAS registry number CAS 2060061-97-2, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazopyrimidines, which are heterocyclic aromatic compounds known for their unique structural features and versatile applications. The molecule's structure comprises a fused imidazole and pyrimidine ring system, with substituents at positions 8 (carbamoyl group) and 4 (carboxylic acid group), as well as a methyl group at position 2. These functional groups contribute to the compound's chemical reactivity, stability, and potential biological activity.

The synthesis of 8-carbamoyl-2-methylimidazo[1,5-a]pyrimidine-4-carboxylic acid involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on the use of microwave-assisted synthesis techniques to accelerate reaction times while maintaining high product quality. The compound's stability under different conditions has also been extensively investigated, revealing its resistance to thermal degradation and susceptibility to hydrolysis under specific pH conditions.

In terms of applications, 8-carbamoyl-2-methylimidazo[1,5-a]pyrimidine-4-carboxylic acid has shown promise in the field of drug discovery. Its structural similarity to certain bioactive molecules suggests potential anti-inflammatory, antiviral, or anticancer properties. For instance, recent research has highlighted its ability to inhibit specific enzymes involved in inflammatory pathways, making it a candidate for developing novel anti-inflammatory agents. Additionally, its carboxylic acid group enables the formation of amide bonds with other molecules, facilitating its use as a building block in combinatorial chemistry.

The compound's unique electronic properties also make it an interesting candidate for applications in materials science. Its conjugated π-system contributes to its optical and electronic characteristics, which could be exploited in the development of organic semiconductors or light-emitting materials. Preliminary studies have demonstrated its potential as a component in organic light-emitting diodes (OLEDs), where it exhibits moderate electroluminescence efficiency under specific conditions.

From an environmental perspective, the biodegradability and toxicity of CAS 2060061-97-2 have been evaluated to ensure its safe handling and disposal. Experimental data indicate that the compound undergoes slow biodegradation under aerobic conditions but poses minimal acute toxicity to aquatic organisms at concentrations typically encountered in industrial settings.

In conclusion, 8-carbamoyl-2-methylimidazo[1,5-a]pyrimidine-4-carboxylic acid (CAS 2060061-97-2) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups offer opportunities for innovation in drug development and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern chemical technologies.